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Compound of Interest

Compound Name: Disperse red 91

Cat. No.: B1616187 Get Quote

A notable scarcity of publicly available ecotoxicity data for the anthraquinone dye, Disperse
Red 91, necessitates a comparative approach to assess its potential environmental impact.

This guide synthesizes available information on structurally similar dyes and potential

alternatives to provide a baseline for researchers, scientists, and drug development

professionals. Due to the limited specific data on Disperse Red 91, this report uses Disperse

Red 1 (an azo dye) and other anthraquinone dyes as illustrative examples for comparison, a

distinction that is critical to note.

Disperse dyes, including Disperse Red 91, are characterized by their low water solubility and

are primarily used for dyeing hydrophobic fibers like polyester.[1] Their persistence and

potential for bioaccumulation in aquatic ecosystems are of environmental concern.[2][3]

Anthraquinone dyes, the class to which Disperse Red 91 belongs, are known for their complex

and stable structures, which can make them resistant to degradation.[2][4]

Comparative Ecotoxicity Data
Quantitative data on the aquatic toxicity of Disperse Red 91 is not readily available in the

reviewed literature. To provide a comparative context, the following table summarizes the

ecotoxicity of Disperse Red 1, natural anthraquinone dyes (Dermocybin and Dermorubin), and

a natural vat dye (Indigo). It is crucial to recognize that Disperse Red 1 is an azo dye and not a

direct structural analog of the anthraquinone-based Disperse Red 91.
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Dye Name Dye Class
Test
Organism

Endpoint
Value
(mg/L)

Reference

Disperse Red

1
Azo

Daphnia

similis
48h EC50 0.13 [5]

Raphidocelis

subcapitata

(Algae)

72h EC50 0.44 [6]

Danio rerio

(Zebrafish)
96h LC50

>10

(NOEC=10)
[6]

Dermocybin

Natural

Anthraquinon

e

Daphnia

similis
48h EC50 0.51 [7]

Ceriodaphnia

dubia
7-day IC10 0.13 [7]

Danio rerio

(Zebrafish

embryo)

96h LC50
2.44

(extrapolated)
[7]

Dermorubin

Natural

Anthraquinon

e

Various

aquatic

organisms

Acute &

Chronic

Not toxic up

to 1 mg/L
[7]

Natural

Indigo (Leuco

form)

Vat Dye
Daphnia

similis
Acute Toxicity

Toxic at 0.2

and 1 g/L
[8]

EC50: The concentration of a substance that causes a specified effect in 50% of the test

population. LC50: The concentration of a substance that is lethal to 50% of the test population.

NOEC: No Observed Effect Concentration. IC10: The concentration causing a 10% inhibition in

a measured parameter.
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The assessment of aquatic toxicity for chemical substances like disperse dyes generally follows

standardized guidelines established by the Organisation for Economic Co-operation and

Development (OECD).[9][10][11] These protocols ensure data reliability and comparability

across different studies and laboratories.

Acute Aquatic Toxicity Testing
A common battery of acute ecotoxicity tests involves exposing different trophic levels of aquatic

organisms to the test substance for a short period.

Fish, Acute Toxicity Test (OECD Guideline 203): This test determines the concentration of a

substance that is lethal to 50% of the test fish (LC50) over a 96-hour exposure period.[12]

Commonly used species include Zebrafish (Danio rerio) and Rainbow Trout (Oncorhynchus

mykiss).

Daphnia sp. Acute Immobilisation Test (OECD Guideline 202): This test evaluates the

concentration at which 50% of the water flea (Daphnia magna or Daphnia similis) are

immobilized (EC50) after 48 hours of exposure.[12]

Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD Guideline 201): This test

assesses the effect of the substance on the growth of green algae, such as Raphidocelis

subcapitata.[12] The endpoint is the EC50 for growth inhibition over 72 hours.

Chronic Aquatic Toxicity Testing
Chronic tests are conducted over a longer period and assess sublethal endpoints such as

reproduction and growth.

Daphnia magna Reproduction Test (OECD Guideline 211): This test evaluates the impact of

a substance on the reproductive output of Daphnia magna over 21 days.

Fish Early-life Stage Toxicity Test (OECD Guideline 210): This test exposes the early life

stages of fish (eggs, larvae) to the test substance and assesses effects on hatching, survival,

and growth.

Preparation of Test Solutions for Disperse Dyes: Due to their low water solubility, preparing

stable and homogenous test solutions for disperse dyes is a critical challenge. The OECD
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Guidance Document 23 provides methodologies for testing "difficult" substances.[9] This often

involves the use of a carrier solvent or the preparation of a saturated solution followed by serial

dilution. It is crucial to run solvent controls to ensure that any observed toxicity is due to the dye

and not the carrier.

Visualizing Experimental Workflows and Potential
Mechanisms
To better understand the processes involved in assessing the ecotoxicity of dyes and their

potential biological impacts, the following diagrams are provided.
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Caption: Experimental workflow for aquatic ecotoxicity testing of a disperse dye.
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Caption: Hypothetical signaling pathway of disperse dye-induced toxicity.

Alternatives to Potentially Ecotoxic Disperse Dyes
The textile industry is exploring a range of alternatives to conventional synthetic dyes to reduce

environmental impact.
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Natural Dyes: Derived from plant, animal, or mineral sources, natural dyes are often

biodegradable and have lower toxicity.[5] However, their use can be limited by challenges in

achieving consistent color, scalability, and the need for mordants, which can have their own

environmental profiles.[5] The data for Dermorubin, a natural anthraquinone dye, suggests

that not all dyes in this class have high toxicity, indicating the potential for safer alternatives

within the same chemical family.[7]

Reactive Dyes: These dyes form a covalent bond with the fiber, leading to higher fixation

rates and less dye being released into the wastewater.[13] However, they can still pose an

environmental burden due to the high salt concentrations required in the dyeing process.[3]

Innovative Dyeing Technologies: Waterless dyeing technologies, such as supercritical CO2

dyeing and AirDye, eliminate the issue of wastewater effluent altogether.[5] Digital printing

also significantly reduces water and dye consumption.[5]

In conclusion, while a definitive ecotoxicological profile of Disperse Red 91 is currently

unavailable, the data from related compounds and potential alternatives underscore the

importance of thorough environmental assessment for all textile colorants. The use of

standardized testing protocols is essential for generating reliable data to inform risk

assessments and guide the development of more sustainable dyeing practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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